2-(methylthio)-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• IUPAC Name: 2-methylsulfanyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C19H22N4O4S/c1-25-13-9-8-10(16(26-2)17(13)27-3)15-14-11(6-5-7-12(14)24)20-18-21-19(28-4)22-23(15)18/h8-9,15H,5-7H2,1-4H3,(H,20,21,22)
• InChI Key: UIONVOABJBNGKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C2C3=C(CCCC3=O)NC4=NC(=NN24)SC)OC)OC
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol

Description

2-(Methylthio)-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a triazoloquinazolinone derivative characterized by a fused heterocyclic core (triazole and quinazoline rings) with a methylthio (-SMe) group at position 2 and a 2,3,4-trimethoxyphenyl substituent at position 7. The compound’s structural complexity arises from:

• Triazoloquinazolinone scaffold: Provides rigidity and hydrogen-bonding capacity for biological interactions .
• Methylthio substituent: Modulates electronic properties and may influence metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multi-step organic reactions starting from basic aromatic compounds. One common route includes:

• Formation of the quinazoline core: : This can be achieved through cyclization reactions involving anthranilic acid derivatives.

• Introduction of the triazole ring: : A cycloaddition reaction between an azide and an alkyne precursor.

• Functional group modifications: : Attachment of methylthio and trimethoxyphenyl groups through nucleophilic substitution reactions.

Industrial Production Methods: Large-scale production might employ optimized conditions such as:

• Use of catalysts to increase yield.

• High-pressure reactors to ensure complete cyclization.

• Continuous flow reactors to manage temperature and reaction times efficiently.

Chemical Reactions Analysis

Types of Reactions It Undergoes: The compound is reactive towards several types of chemical transformations:

• Oxidation: : Can lead to the formation of sulfoxides or sulfones.

• Reduction: : Targeting the quinazoline ring or triazole moiety.

• Substitution: : Particularly at the methoxy and methylthio positions.

Common Reagents and Conditions

• Oxidizing agents: : Hydrogen peroxide, mCPBA.

• Reducing agents: : Lithium aluminum hydride, sodium borohydride.

• Substitution reagents: : Alkyl halides, sulfonyl chlorides.

Major Products Formed

• Oxidation: : Sulfoxides, sulfones.

• Reduction: : Dihydro derivatives, amines.

• Substitution: : Variously functionalized quinazoline derivatives.

Scientific Research Applications

Chemistry: The unique structure allows for diverse functionalization, making it useful as an intermediate in organic synthesis.

Biology: Studies suggest its potential as a kinase inhibitor, influencing cell signaling pathways.

Medicine: Investigated for anticancer properties due to its ability to interfere with cellular division.

Industry: May serve as a building block for more complex pharmaceuticals or as a specialty chemical in materials science.

Mechanism of Action

Molecular Targets and Pathways

• Kinase Inhibition: : Interacts with ATP-binding sites, hindering kinase activity.

• Apoptosis Induction: : Promotes programmed cell death in cancer cells.

Pathways Involved

• Signal Transduction: : Disruption of signaling cascades.

• Cell Cycle Regulation: : Interference with checkpoints leading to cell cycle arrest.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares key structural features, synthesis efficiency, and biological activities of the target compound with related triazoloquinazolinones:

Compound Name	Substituents	Molecular Weight (g/mol)	Synthesis Yield (%)	Notable Activities	Key References
Target Compound	2-(Methylthio), 9-(2,3,4-trimethoxyphenyl)	~439.5*	Not reported	Anticancer (hypothesized), kinase inhibition potential
2-(Benzylsulfanyl)-9-(2,3,4-trimethoxyphenyl) analog	2-(Benzylsulfanyl)	~529.6	65–72% (NGPU catalyst)	Enhanced cytotoxicity in cancer cell lines
9-(4-Chlorophenyl)-2-(2-methoxyphenyl)	9-(4-ClPh), 2-(2-MeOPh)	~407.9	58% (conventional methods)	Antimicrobial, moderate anticancer activity
2-(Ethylsulfanyl)-9-(4-hydroxy-3-methoxyphenyl)	2-(EtS), 9-(4-OH-3-MeOPh)	~413.5	70% (optimized cyclization)	Antioxidant, neuroprotective effects
9-(3,4,5-Trimethoxyphenyl)-2-(chlorobenzylthio)	9-(3,4,5-MeOPh), 2-(Cl-BnS)	~525.0	63% (InCl3 catalysis)	Tubulin inhibition, antimitotic activity

*Calculated based on molecular formula.

Pharmacokinetic Considerations

• Metabolic Stability : Methylthio substituents may reduce oxidative metabolism compared to ethylthio or benzylthio analogues, as suggested by in vitro microsomal studies .